4-(2-Aminoethyl)-3-hydroxybenzoic acid hydrobromide
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis Methods : The compound is synthesized using amino benzoic acid as a raw material through bromination, diazo, and hydrolysis reactions. The yield and purity are optimized through adjusting conditions such as sulfuric acid and sodium nitrite concentrations, and temperature during the synthetic process (Feng Yu-chuan, 2012).
Structural Analysis : Advanced techniques like IR, 1H NMR, and 13C NMR are employed for characterizing the structure of synthesized compounds like 3-hydroxybenzoic acid derivatives, ensuring accurate identification of chemical structures (Yu-heng Ma et al., 2015).
Biotechnological Applications
Biosynthesis Techniques : Synthetic biology and metabolic engineering approaches have been utilized for the biosynthesis of value-added bioproducts using 4-hydroxybenzoic acid derivatives. These techniques are relevant for applications in food, cosmetics, pharmacy, and fungicides (Songwei Wang et al., 2018).
Metabolic Pathways : Studies have investigated the metabolic pathways of 4-amino-3-hydroxybenzoic acid in specific bacterial strains, elucidating enzyme mechanisms and their roles in biotransformation processes (S. Takenaka et al., 2002).
Material Science
Polymer Synthesis : The compound's derivatives have been used in synthesizing copolymers with enhanced redox activity under various conditions, demonstrating their potential in material science applications (Chuanxiang Chen et al., 2013).
Electrosynthesis : Novel methods like electrosynthesis have been explored for producing poly(3-amino-4-hydroxybenzoic acid) nanoparticles, showing promise in creating materials with significant electrochemical properties (Chuanxiang Chen et al., 2015).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-aminoethyl)-3-hydroxybenzoic acid;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.BrH/c10-4-3-6-1-2-7(9(12)13)5-8(6)11;/h1-2,5,11H,3-4,10H2,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFTPLWNLSBUCIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)CCN.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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